![molecular formula C15H19N3O3 B2928509 2,5-dimethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)furan-3-carboxamide CAS No. 1797551-81-5](/img/structure/B2928509.png)
2,5-dimethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dimethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.335. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antileukemic Activities
The synthesis of furanyl and pyranyl derivatives of certain carboxamides, including structures related to 2,5-dimethyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)furan-3-carboxamide, has been explored. These compounds were evaluated for their antileukemic activities, indicating a potential role in the development of new therapeutic agents against leukemia (Earl & Townsend, 1979).
Structure-Activity Relationships
Research on N-(1, 1, 3-Trimethylindan-4-yl) carboxamide fungicides has shown the significance of substituent effects on antifungal activity. Similar compounds to the target molecule have been studied for their activity against diseases in pot tests, providing insights into the design of more effective fungicides (Masatsugu et al., 2010).
Novel Dicationic Imidazo[1,2-a]pyridines as Antiprotozoal Agents
A study synthesized compounds related to this compound, demonstrating strong DNA affinities and significant in vitro and in vivo activity against protozoal infections. This suggests potential applications in developing treatments for diseases caused by protozoa (Ismail et al., 2004).
Decarboxylative Fluorination
The decarboxylative fluorination of heteroaromatic carboxylic acids, including compounds structurally similar to the target molecule, has been reported. This process is crucial for the synthesis of fluorinated derivatives, which are valuable in pharmaceutical and agrochemical industries (Yuan, Yao, & Tang, 2017).
Amplification of Phleomycin Activity
Research into unfused heterobicycles, including pyridinylpyrimidines with basic side chains, highlights the potential of such compounds to enhance the activity of phleomycin against bacteria. This suggests a role for similar molecules in antibiotic research and development (Brown & Cowden, 1982).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of targets, contributing to its biological activity.
Mode of Action
It can be inferred from the structure and properties of similar compounds that it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .
Biochemical Pathways
Indole derivatives, which share some structural similarities with the compound, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.
Result of Action
Similar compounds have been reported to exhibit potent inhibitory activity against various viruses . This suggests that the compound could potentially have antiviral effects.
Properties
IUPAC Name |
2,5-dimethyl-N-[1-(oxan-4-yl)pyrazol-4-yl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3/c1-10-7-14(11(2)21-10)15(19)17-12-8-16-18(9-12)13-3-5-20-6-4-13/h7-9,13H,3-6H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIJUXDCLKWZRPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NC2=CN(N=C2)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.